Cas no 2115806-45-4 (methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate)

• Product Name: methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate
• CAS No: 2115806-45-4
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 5302500
• Update Time: 2025-06-11

methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxylic acid, 5-fluoro-2,3-dihydro-2-oxo-, methyl ester
• methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate

• Inchi： 1S/C9H6FNO4/c1-14-8(12)6-4(10)2-3-5-7(6)11-9(13)15-5/h2-3H,1H3,(H,11,13)
• InChI Key： GMGDBXWFNMQSLD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C(C(OC)=O)=C2NC1=O

Additional information on methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate

Recent Advances in the Study of Methyl 5-Fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate (CAS: 2115806-45-4)

The compound methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate (CAS: 2115806-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazole core and fluorine substitution, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Recent studies have explored its synthetic pathways, pharmacological properties, and potential therapeutic applications, shedding light on its role in modern medicinal chemistry.

One of the key areas of research has focused on the synthesis and optimization of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The method involves a multi-step reaction sequence starting from commercially available 5-fluoro-2-hydroxybenzoic acid, followed by esterification and cyclization to form the benzoxazole ring. The optimized process not only enhances the efficiency of production but also reduces the environmental impact by minimizing hazardous byproducts.

In addition to its synthetic advancements, the pharmacological profile of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate has been investigated for its potential as a bioactive scaffold. Preliminary in vitro studies have demonstrated its inhibitory activity against several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurological disorders. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory or neuroprotective agents.

Further research has explored the compound's mechanism of action at the molecular level. A recent study utilizing X-ray crystallography and molecular docking simulations revealed that methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate binds to the active site of COX-2 with high affinity, stabilizing the enzyme in an inactive conformation. This structural insight provides a foundation for the rational design of derivatives with enhanced potency and selectivity.

The therapeutic potential of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate extends beyond inflammation. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a targeted anticancer agent. Ongoing research aims to elucidate the underlying pathways and identify biomarkers for patient stratification.

Despite these promising developments, challenges remain in the clinical translation of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and formulation technologies to improve the compound's pharmacokinetic properties. For instance, nanoparticle-based delivery systems have shown promise in enhancing the solubility and targeted delivery of the compound in animal models.

In conclusion, methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-4-carboxylate (CAS: 2115806-45-4) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential underscore its value as a candidate for further development. Future research should prioritize the optimization of its drug-like properties and the exploration of its efficacy in disease models, paving the way for clinical evaluation.